Cas no 775-65-5 (c9h13no4)

• Product Name: c9h13no4
• CAS No: 775-65-5
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 861963
• Update Time: 2024-02-05

c9h13no4 Chemical and Physical Properties

Names and Identifiers

• c9h13no4
• Bicyclo[2.2.2]octane-1-carboxylic acid, 4-nitro-

• Inchi： 1S/C9H13NO4/c11-7(12)8-1-4-9(5-2-8,6-3-8)10(13)14/h1-6H2,(H,11,12)
• InChI Key： MKFOSUOYIXRSJM-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CCC([N+]([O-])=O)(CC1)CC2

Computed Properties

• Exact Mass: 199.08449

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 251-253 °C
• Boiling Point: 361.4±41.0 °C(Predicted)
• PSA: 80.44
• pka: 4.43±0.10(Predicted)